Cas no 1220032-74-5 (3-(4-Bromo-2-isopropylphenoxy)pyrrolidinehydrochloride)

• Product Name: 3-(4-Bromo-2-isopropylphenoxy)pyrrolidinehydrochloride
• CAS No: 1220032-74-5
• MF: C₁₃H₁₉BrClNO
• MW: 320.653062105179
• CID: 1079646
• PubChem ID: 56830702
• Update Time: 2025-06-14

3-(4-Bromo-2-isopropylphenoxy)pyrrolidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-2-isopropylphenoxy)pyrrolidine hydrochloride
• AKOS015843905
• 3-(4-bromo-2-propan-2-ylphenoxy)pyrrolidine;hydrochloride
• 1220032-74-5
• 3-(4-Bromo-2-isopropylphenoxy)pyrrolidinehydrochloride

• MDL： MFCD13560782
• Inchi： 1S/C13H18BrNO.ClH/c1-9(2)12-7-10(14)3-4-13(12)16-11-5-6-15-8-11;/h3-4,7,9,11,15H,5-6,8H2,1-2H3;1H
• InChI Key： JVZNMKLGPSADOB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)C(C)C)OC1CNCC1.Cl

Computed Properties

• Exact Mass: 319.03385g/mol
• Monoisotopic Mass: 319.03385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 3-(4-Bromo-2-isopropylphenoxy)pyrrolidinehydrochloride

Comprehensive Overview of 3-(4-Bromo-2-isopropylphenoxy)pyrrolidine hydrochloride (CAS No. 1220032-74-5)

3-(4-Bromo-2-isopropylphenoxy)pyrrolidine hydrochloride (CAS No. 1220032-74-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique pyrrolidine and bromophenoxy structural motifs, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, owing to its versatile reactivity and stability.

The compound's molecular structure features a 4-bromo-2-isopropylphenoxy group attached to a pyrrolidine ring, which is further stabilized by a hydrochloride salt. This configuration enhances its solubility in polar solvents, making it a valuable intermediate in organic synthesis. Recent studies have explored its utility in developing central nervous system (CNS) targeting agents, a hot topic in modern pharmacology. With the growing demand for neuroactive compounds, this molecule has become a focal point for researchers aiming to address neurological disorders.

In the context of AI-driven drug discovery, 3-(4-Bromo-2-isopropylphenoxy)pyrrolidine hydrochloride has been identified as a promising candidate for virtual screening. Computational models often highlight its bioavailability and binding affinity, aligning with current trends in machine learning-assisted chemistry. This intersection of traditional synthesis and cutting-edge technology underscores its relevance in contemporary research.

Another area of interest is the compound's potential role in green chemistry. As the scientific community shifts toward sustainable practices, the efficient synthesis and minimal environmental impact of 3-(4-Bromo-2-isopropylphenoxy)pyrrolidine hydrochloride are being evaluated. Its low toxicity profile and compatibility with catalytic processes make it an attractive subject for eco-friendly methodologies.

From a commercial perspective, the demand for high-purity intermediates like this compound is rising, driven by advancements in personalized medicine and biopharmaceuticals. Suppliers and manufacturers are increasingly focusing on scalable production techniques to meet the needs of academic and industrial laboratories. The compound's CAS No. 1220032-74-5 serves as a critical identifier in global chemical databases, ensuring traceability and compliance with regulatory standards.

In summary, 3-(4-Bromo-2-isopropylphenoxy)pyrrolidine hydrochloride represents a convergence of innovation and practicality in modern chemistry. Its applications span from drug development to sustainable synthesis, reflecting the dynamic priorities of today's scientific landscape. As research continues to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental sustainability.